Cas no 1267497-10-8 (Iridium(III) bis(4-(4-tert -butylphenyl) thieno[3,2-c ] pyridinato-N,C2' ) acetylacetonate)

• Product Name: Iridium(III) bis(4-(4-tert -butylphenyl) thieno[3,2-c ] pyridinato-N,C2' ) acetylacetonate
• CAS No: 1267497-10-8
• MF: C₁₆H₁₁N₃O₄S₂
• MW: 373.4
• CID: 4566092
• PubChem ID: 16386521
• Update Time: 2025-06-08

Iridium(III) bis(4-(4-tert -butylphenyl) thieno[3,2-c ] pyridinato-N,C2' ) acetylacetonate Chemical and Physical Properties

Names and Identifiers

• Iridium(III) bis(4-(4-tert -butylphenyl) thieno[3,2-c ] pyridinato-N,C2' ) acetylacetonate
• PO-01-TB
• N-[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide
• pyridinato-N,C2')acetylacetonate
• CID 16386521
• Iridium, bis[5-(1,1-dimethylethyl)-2-(thieno[3,2-c]pyridin-4-yl-kappaN5)phenyl-kappaC](2,4-pentanedionato-kappaO2,kappaO4)-
• 1267497-10-8
• Bis(2-phenyl-benzothiazole-C2,N)(acetylacetonate)iridium(III)
• Iridium(III) bis(4-(4-tert-butylphenyl)thieno[3,2-c]-
• Z218285448
• AKOS033789295

• Inchi： 1S/2C17H16NS.C5H7O2.Ir/c2*1-17(2,3)13-6-4-12(5-7-13)16-14-9-11-19-15(14)8-10-18-16;1-4(6)3-5(2)7;/h2*4,6-11H,1-3H3;3H,1-2H3;/q3*-1;+3
• InChI Key： LJYANVRAGDKZIW-UHFFFAOYSA-N
• SMILES： CC1[CH-]C(C)=O[Ir+3]23([C-]4=CC(C(C)(C)C)=CC=C4C4=C5C=CSC5=CC=N24)([C-]2=CC(C(C)(C)C)=CC=C2C2=C4C=CSC4=CC=N32)O=1

Computed Properties

• Exact Mass: 373.01909819g/mol
• Monoisotopic Mass: 373.01909819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 154Ų

Additional information on Iridium(III) bis(4-(4-tert -butylphenyl) thieno[3,2-c ] pyridinato-N,C2' ) acetylacetonate

Research Brief on Iridium(III) bis(4-(4-tert-butylphenyl) thieno[3,2-c]pyridinato-N,C2') acetylacetonate (CAS: 1267497-10-8)

In recent years, the compound Iridium(III) bis(4-(4-tert-butylphenyl) thieno[3,2-c]pyridinato-N,C2') acetylacetonate (CAS: 1267497-10-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This iridium-based complex is primarily recognized for its exceptional photophysical properties, making it a promising candidate for applications in organic light-emitting diodes (OLEDs), photodynamic therapy (PDT), and bioimaging. The unique structural features of this compound, including the tert-butylphenyl and thieno[3,2-c]pyridine moieties, contribute to its high luminescence efficiency and stability, which are critical for its performance in various applications.

Recent studies have focused on optimizing the synthesis and characterization of this iridium complex to enhance its photophysical and electrochemical properties. For instance, a 2023 study published in the Journal of Materials Chemistry C demonstrated that slight modifications to the ligand structure could significantly improve the compound's quantum yield and thermal stability. These advancements are particularly relevant for the development of next-generation OLEDs, where efficiency and longevity are paramount. Additionally, the compound's ability to generate reactive oxygen species (ROS) under light irradiation has sparked interest in its potential use as a photosensitizer in PDT for cancer treatment.

In the context of bioimaging, researchers have explored the use of this iridium complex as a phosphorescent probe due to its long emission lifetimes and large Stokes shifts. A 2022 study in Chemical Communications highlighted its application in tracking cellular processes with high spatial and temporal resolution. The compound's biocompatibility and low cytotoxicity further underscore its potential in biomedical applications. However, challenges remain in optimizing its water solubility and targeting specificity to ensure its efficacy in complex biological systems.

Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of derivatives with enhanced properties. Collaborative efforts between chemists, biologists, and material scientists will be crucial in translating these findings into practical applications. As research progresses, Iridium(III) bis(4-(4-tert-butylphenyl) thieno[3,2-c]pyridinato-N,C2') acetylacetonate is poised to play a pivotal role in advancing both materials science and biomedical technologies.